![molecular formula C17H18FNO B5855288 4-tert-butyl-N-(2-fluorophenyl)benzamide CAS No. 312704-52-2](/img/structure/B5855288.png)
4-tert-butyl-N-(2-fluorophenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-tert-butyl-N-(2-fluorophenyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It is also known as TFB-TBOA, which is an abbreviation for its full chemical name. This compound has gained significant attention in scientific research due to its potential applications in the field of neuroscience.
Scientific Research Applications
4-tert-butyl-N-(2-fluorophenyl)benzamide has been extensively studied for its potential applications in the field of neuroscience. It is a potent inhibitor of glutamate transporters, which are responsible for the reuptake of glutamate from the synaptic cleft. This compound has been shown to increase extracellular glutamate levels, which can lead to enhanced synaptic transmission. This effect has been observed in various brain regions, including the hippocampus, cortex, and striatum.
Mechanism of Action
The mechanism of action of 4-tert-butyl-N-(2-fluorophenyl)benzamide involves the inhibition of glutamate transporters. This leads to an increase in extracellular glutamate levels, which can activate various glutamate receptors, including NMDA and AMPA receptors. The activation of these receptors can lead to enhanced synaptic transmission and plasticity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to increase extracellular glutamate levels, which can lead to enhanced synaptic transmission. This effect has been observed in various brain regions, including the hippocampus, cortex, and striatum. Additionally, this compound has been shown to enhance long-term potentiation, which is a cellular mechanism that underlies learning and memory.
Advantages and Limitations for Lab Experiments
The advantages of using 4-tert-butyl-N-(2-fluorophenyl)benzamide in lab experiments include its potent inhibition of glutamate transporters, which can lead to enhanced synaptic transmission and plasticity. This compound has also been shown to enhance long-term potentiation, which is a cellular mechanism that underlies learning and memory. However, there are also limitations to using this compound in lab experiments. For example, its effects on glutamate transporters can be non-specific, and it can also affect other neurotransmitter systems.
Future Directions
There are many potential future directions for research on 4-tert-butyl-N-(2-fluorophenyl)benzamide. One area of interest is its potential therapeutic applications in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. Additionally, further research is needed to elucidate the specific mechanisms underlying its effects on glutamate transporters and synaptic plasticity. Finally, the development of more specific and potent inhibitors of glutamate transporters may lead to the development of more effective treatments for neurological disorders.
Synthesis Methods
The synthesis of 4-tert-butyl-N-(2-fluorophenyl)benzamide involves the reaction of 2-fluoroaniline and tert-butyl isocyanide with 4-chlorobenzoyl chloride in the presence of a base. The reaction proceeds through an intermediate stage, and the final product is obtained by purification through column chromatography.
properties
IUPAC Name |
4-tert-butyl-N-(2-fluorophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNO/c1-17(2,3)13-10-8-12(9-11-13)16(20)19-15-7-5-4-6-14(15)18/h4-11H,1-3H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRZSURUFPRQDNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
312704-52-2 |
Source
|
Record name | 4-TERT-BUTYL-N-(2-FLUOROPHENYL)BENZAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.